4-ethoxy-N-[(thiophen-3-yl)methyl]benzamide

• IUPAC Name: 4-ethoxy-N-(thiophen-3-ylmethyl)benzamide
• InChI: InChI=1S/C14H15NO2S/c1-2-17-13-5-3-12(4-6-13)14(16)15-9-11-7-8-18-10-11/h3-8,10H,2,9H2,1H3,(H,15,16)
• InChI Key: CDBNUXCULFDLLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC2=CSC=C2
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol
• CAS No.: 1060176-45-5

Description

Benzamides are a class of compounds containing a benzamide moiety, which consists of a benzene ring connected to an amide functional group. They are used in a wide range of applications, including as building blocks in organic synthesis and as potential anti-tubercular agents.

Chemical Reactions Analysis

The chemical reactions involving benzamides can vary widely depending on the specific compound and the conditions under which the reaction is carried out. For instance, benzamides can undergo reactions such as hydrolysis, reduction, and substitution.

Mechanism of Action

Target of Action

Similar compounds have been used in the design and synthesis of anti-tubercular agents , suggesting potential targets within the Mycobacterium tuberculosis bacterium.

Mode of Action

Based on the anti-tubercular activity of similar compounds , it can be hypothesized that this compound may interact with key enzymes or proteins in the Mycobacterium tuberculosis bacterium, inhibiting its growth or survival.

Biochemical Pathways

Given the anti-tubercular activity of similar compounds , it is likely that this compound affects pathways crucial to the survival and replication of Mycobacterium tuberculosis.

Result of Action

Based on the anti-tubercular activity of similar compounds , it can be hypothesized that this compound may inhibit the growth or survival of Mycobacterium tuberculosis.

Future Directions

There are several potential future directions for 4-ethoxy-N-[(thiophen-3-yl)methyl]benzamide research. These include further investigation into the mechanism of action of this compound and its effects on proteins and enzymes. In addition, further research could be conducted on the effects of this compound on cell membranes and its potential use as a drug delivery system. Other potential future directions include investigating the effects of this compound on other biochemical and physiological processes, such as the metabolism of drugs and xenobiotics, and its potential therapeutic applications.

Synthesis Methods

4-ethoxy-N-[(thiophen-3-yl)methyl]benzamide can be synthesized using a two-step process. The first step involves the condensation of 2-bromo-4-ethoxybenzaldehyde with thiophene-3-carboxaldehyde in the presence of a base, such as sodium bicarbonate. This reaction yields the intermediate, 4-ethoxy-3-thiophenecarboxamide. The second step involves the reduction of the intermediate with sodium borohydride to yield this compound.

Scientific Research Applications

4-ethoxy-N-[(thiophen-3-yl)methyl]benzamide has been used in various scientific research applications. It has been used to study the effect of thiophene derivatives on the activity of enzymes, such as cytochrome P450. It has also been used to investigate the effects of thiophene derivatives on the structure of proteins. In addition, this compound has been used to study the effects of thiophene derivatives on the activity of the enzyme acetylcholinesterase.